4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C27H25N5O5S2/c1-19-14-16-28-27(29-19)31-38(34,35)24-12-8-23(9-13-24)30-26(33)21-6-10-25(11-7-21)39(36,37)32-17-15-20-4-2-3-5-22(20)18-32/h2-14,16H,15,17-18H2,1H3,(H,30,33)(H,28,29,31)
• InChI Key: BKVHUIMAXWCZMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4
• Molecular Formula: C27H25N5O5S2
• Molecular Weight: 563.7 g/mol

Description

This compound is a complex organic molecule with several functional groups, including a dihydroisoquinoline, sulfonamide, and benzamide group. These groups are common in many pharmaceuticals and could suggest potential biological activity.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The synthesis and exploration of tetra- and penta-heterocyclic compounds incorporating isoquinoline moieties highlight the compound's utility in creating complex organic structures. Such compounds are prepared through Michael addition reactions and further modified to produce derivatives with potential biological activities. These synthetic routes open avenues for designing novel compounds with targeted properties for pharmaceutical applications (Abdallah, Hassaneen, & Abdelhadi, 2009).

Polymer Chemistry Applications

In the realm of polymer chemistry, the synthesis of soluble polyimides from aromatic tetracarboxylic dianhydrides demonstrates the role of similar compounds in developing new materials. These polyimides exhibit exceptional solubility, thermal stability, and mechanical properties, making them suitable for high-performance applications in electronics and aerospace industries (Imai, Maldar, & Kakimoto, 1984).

Medicinal Chemistry and Therapeutic Agents

The chemical structure is closely related to compounds investigated for their anticancer properties. Derivatives of tetrahydroisoquinoline, for example, have been synthesized and evaluated as potential anticancer agents, demonstrating significant cytotoxicity against various cancer cell lines. These findings underscore the compound's relevance in the design and development of new therapeutic agents with enhanced efficacy and selectivity (Redda, Gangapuram, & Ardley, 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some dihydroisoquinoline derivatives have been found to have antileishmanial activity, while others have shown antioomycete activity.